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Abstract

This technical guide provides a comprehensive overview of Solochrome Azurine, a versatile

triarylmethane dye. It delves into its chemical identity, molecular structure, physicochemical

properties, and synthesis. The guide further explores the mechanistic basis of its function as

both a pH indicator and a sensitive stain for metal ions, with a particular focus on its application

in the biomedical field for the detection of aluminum and beryllium in tissue samples. Detailed

experimental protocols, data presentation, and workflow visualizations are included to equip

researchers, scientists, and drug development professionals with the practical knowledge

required for the effective utilization of this compound.

Chemical Identity and Molecular Structure
Solochrome Azurine, also known by a variety of synonyms including Mordant Blue 1, Chrome

Azurol B, and Eriochrome Azurol B, is a synthetic dye belonging to the triarylmethane class.[1]

Its unique chemical structure is the basis for its utility in a range of scientific applications.

CAS Number: 1796-92-5[1][2][3]
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Molecular Formula: C₂₃H₁₆Cl₂O₆·2Na[2]

The molecular structure of Solochrome Azurine is characterized by a central carbon atom

bonded to three aromatic rings. This structure facilitates the delocalization of electrons, which is

responsible for the compound's intense color. The presence of hydroxyl and carboxylic acid

functional groups allows the molecule to act as a pH indicator and to form complexes with

metal ions.

Caption: 2D representation of the Solochrome Azurine molecule.

Physicochemical Properties
Solochrome Azurine is typically encountered as a brown to orange or red powder.[4] Its

solubility in water is a key property for its use in aqueous solutions for staining and titrations.[1]

Property Value Source

Molecular Weight 459.27 g/mol (acid form) [1]

503.24 g/mol (disodium salt) [4]

Appearance Brown to orange or red powder [4]

Solubility
Soluble in water, slightly

soluble in ethanol
[1]

Color in Acidic Solution Yellow [2]

Color in Alkaline Solution Blue [2]

Synthesis and Manufacturing
The synthesis of Solochrome Azurine involves a condensation reaction followed by oxidation.

[1] This process is a classic example of the formation of triarylmethane dyes.

Manufacturing Process:[1]

Condensation: 2,6-Dichlorobenzaldehyde is condensed with 2-Hydroxy-3-methylbenzoic

acid. This reaction joins the aldehyde with two molecules of the benzoic acid derivative to
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form the leuco base of the dye.

Oxidation: The resulting leuco compound is then oxidized. This step is crucial as it forms the

conjugated system that gives the dye its color.

Salt Formation: The final product is converted into its disodium salt to enhance its water

solubility.

Starting Materials

Manufacturing Steps Final Product

2,6-Dichlorobenzaldehyde

Condensation Reaction

2-Hydroxy-3-methylbenzoic acid

Oxidation Conversion to Sodium Salt Solochrome Azurine

Click to download full resolution via product page

Caption: Simplified workflow for the synthesis of Solochrome Azurine.

Mechanism of Action in Key Applications
The utility of Solochrome Azurine stems from its ability to change color in response to pH

changes and its capacity to form colored complexes with metal ions.

As a pH Indicator: The color change of Solochrome Azurine is due to the protonation and

deprotonation of its hydroxyl and carboxylic acid groups. In acidic conditions, the molecule is

fully protonated, resulting in a yellow color. As the pH increases, these groups deprotonate,

leading to a change in the electronic structure and a shift in the absorption spectrum, which is

observed as a transition to blue in alkaline conditions.[2]

In Metal Detection: Solochrome Azurine forms stable, colored complexes with certain metal

ions, most notably aluminum (Al³⁺) and beryllium (Be²⁺).[5][6] The formation of these

complexes involves the coordination of the metal ion with the hydroxyl and carboxyl groups of

the dye molecule. This interaction alters the electronic properties of the dye, leading to a
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distinct color change that can be used for the qualitative and quantitative determination of

these metals.

Applications in Research and Drug Development
Solochrome Azurine has found significant application in various scientific fields, particularly in

histology and analytical chemistry.

Histological Staining of Aluminum and Beryllium
A primary application of Solochrome Azurine is in the histological demonstration of aluminum

and beryllium in tissue samples, especially bone.[5][6][7] This is of particular importance in the

context of patients with chronic renal failure on long-term hemodialysis, who can accumulate

toxic levels of aluminum in their bones.[7]

Studies have shown that Acid Solochrome Azurine (ASA) staining is a highly sensitive

method for detecting bone aluminum, with some research suggesting it is more sensitive than

the traditional aluminon stain.[8][9][10] The ASA stain has been shown to correlate well with

aluminum levels determined by flameless atomic absorption spectrophotometry.[7]

Complexometric Titrations
In analytical chemistry, Solochrome Azurine can be used as an indicator in complexometric

titrations. Its ability to form colored complexes with metal ions allows for the determination of

the endpoint of a titration. When a metal ion is titrated with a chelating agent such as EDTA, the

free metal ion is complexed by the titrant. At the endpoint, the titrant removes the metal ion

from the dye-metal complex, resulting in a color change.

Experimental Protocol: Acid Solochrome Azurine
Staining for Aluminum in Bone
The following is a representative protocol for the staining of aluminum in undecalcified bone

sections.

Materials:

Undecalcified bone sections embedded in resin
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Acid Solochrome Azurine (ASA) solution (0.2% w/v in 2% acetic acid)

Distilled water

Microscope slides and coverslips

Mounting medium

Procedure:

Cut undecalcified bone sections at 5-10 µm thickness and mount on microscope slides.

Deparaffinize and rehydrate the sections if necessary.

Incubate the slides in the ASA staining solution at room temperature for 10-15 minutes.

Rinse the slides thoroughly with distilled water to remove excess stain.

Dehydrate the sections through a graded series of ethanol.

Clear the sections in xylene or a xylene substitute.

Mount a coverslip using a suitable mounting medium.

Results:

Aluminum deposits will stain a distinct blue color.

The bone matrix will be counterstained a pale yellow to orange color.

Safety and Handling
While not classified as hazardous under REACH/CLP legislation, it is recommended to handle

Solochrome Azurine with standard laboratory precautions.[6] This includes wearing

appropriate personal protective equipment such as gloves and safety glasses. Avoid inhalation

of the powder and ensure good ventilation in the work area.

Conclusion
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Solochrome Azurine is a valuable and versatile dye with important applications in both

analytical chemistry and biomedical research. Its well-characterized chemical properties and its

sensitive and specific interactions with certain metal ions make it an indispensable tool for

researchers and clinicians, particularly in the study of metal-related pathologies. This guide has

provided a comprehensive overview of its properties, synthesis, and key applications, with the

aim of facilitating its effective use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. worlddyevariety.com [worlddyevariety.com]

2. CAS 1796-92-5: Solochrome Azurine | CymitQuimica [cymitquimica.com]

3. store.researchscientific.co.uk [store.researchscientific.co.uk]

4. chembk.com [chembk.com]

5. Solochrome Azurine B 5g CI43830 Chrome Azurol B [magnacol.co.uk]

6. Microbiological stains: Solochrome Azurine B 5g CI 43830 Chrome Azurol B | eBay
[ebay.com]

7. Staining of bone for aluminum: use of acid solochrome azurine - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Staining of bone aluminium: comparison between aluminon and solochrome azurine and
their correlation with bone aluminium content - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Histochemical staining of bone aluminum: comparison of aluminon and acid solochrome
azurine and their correlation with bone aluminum content - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. jcp.bmj.com [jcp.bmj.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Solochrome Azurine:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148363/docs#an-in-depth-technical-guide-to-
solochrome-azurine-properties-synthesis-and-applications]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1148363/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-solochrome-azurine-properties-synthesis-and-applications
https://www.researchgate.net/publication/14493393_Staining_of_bone_aluminium_Comparison_between_aluminon_and_solochrome_azurine_and_their_correlation_with_bone_aluminium_content
https://www.benchchem.com/product/b1148363/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-solochrome-azurine-properties-synthesis-and-applications
https://jcp.bmj.com/content/41/11/1171
https://www.benchchem.com/product/b1148363?utm_src=pdf-custom-synthesis#bc-rfq
http://www.worlddyevariety.com/mordant-dyes/mordant-blue-1.html
https://cymitquimica.com/cas/1796-92-5/
https://store.researchscientific.co.uk/products/solochrome-azurine-b-grg-c-i-43830
https://www.chembk.com/en/chem/C.I.Mordant%20Blue%201
https://www.magnacol.co.uk/stains/SolochromeAzurineB5g.html
https://www.ebay.com/itm/160911948127
https://www.ebay.com/itm/160911948127
https://pubmed.ncbi.nlm.nih.gov/1692893/
https://pubmed.ncbi.nlm.nih.gov/1692893/
https://pubmed.ncbi.nlm.nih.gov/8840315/
https://pubmed.ncbi.nlm.nih.gov/8840315/
https://pubmed.ncbi.nlm.nih.gov/9567366/
https://pubmed.ncbi.nlm.nih.gov/9567366/
https://pubmed.ncbi.nlm.nih.gov/9567366/
https://jcp.bmj.com/content/41/11/1171
https://www.benchchem.com/product/b1148363/docs#an-in-depth-technical-guide-to-solochrome-azurine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1148363/docs#an-in-depth-technical-guide-to-solochrome-azurine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1148363/docs#an-in-depth-technical-guide-to-solochrome-azurine-properties-synthesis-and-applications
https://www.benchchem.com/product/b1148363/docs#an-in-depth-technical-guide-to-solochrome-azurine-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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